Cas no 423744-60-9 (1-(methylsulfonyl)-4-(3-nitrobenzyl)piperazine)

• Product Name: 1-(methylsulfonyl)-4-(3-nitrobenzyl)piperazine
• CAS No: 423744-60-9
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5689357
• Update Time: 2023-10-12

1-(methylsulfonyl)-4-(3-nitrobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-(3-nitrobenzyl)piperazine
• 1-{3-nitrobenzyl}-4-(methylsulfonyl)piperazine
• Piperazine, 1-(methylsulfonyl)-4-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C12H17N3O4S/c1-20(18,19)14-7-5-13(6-8-14)10-11-3-2-4-12(9-11)15(16)17/h2-4,9H,5-8,10H2,1H3
• InChI Key： IWEOQZSECUTOAL-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCN(CC2=CC=CC([N+]([O-])=O)=C2)CC1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 456.7±55.0 °C(Predicted)
• pka: 4.96±0.10(Predicted)